N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2-ethylphenyl)-1-(4-methoxybenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-3-16-6-4-5-7-20(16)23-21(25)17-12-14-24(15-13-17)22(26)18-8-10-19(27-2)11-9-18/h4-11,17H,3,12-15H2,1-2H3,(H,23,25)
• InChI Key: SQEZKNKPZQLJDW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide, also known as EPPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPPC is a piperidinecarboxamide derivative that belongs to the class of selective delta opioid receptor agonists. It has been found to have significant analgesic properties, making it a promising candidate for the treatment of chronic pain.

Mechanism of Action

N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide acts as a selective delta opioid receptor agonist, which means it binds to and activates the delta opioid receptors in the brain and spinal cord. This activation leads to the release of endogenous opioids, which produce analgesic effects. N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide has also been found to have antidepressant and anti-addictive properties, which may be related to its effects on the delta opioid receptors.
Biochemical and Physiological Effects:
N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide has been found to have significant analgesic effects, which are mediated by its effects on the delta opioid receptors. In addition, N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide has been found to have antidepressant and anti-addictive effects, which may be related to its effects on the delta opioid receptors. N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide has also been found to have minimal side effects, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide is that it has been found to have significant analgesic effects, making it a promising candidate for the treatment of chronic pain. In addition, N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide has been found to have minimal side effects, making it a safe option for further research. However, one limitation of N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide is that its effects on the delta opioid receptors may not be specific, and it may also bind to other receptors in the brain and spinal cord.

Future Directions

There are several future directions for research on N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide. One potential direction is to further investigate its potential applications in the treatment of chronic pain. Another potential direction is to investigate its potential applications in the treatment of drug addiction and depression. In addition, further research is needed to fully understand the mechanism of action of N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide and its effects on the delta opioid receptors.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide involves the reaction of 4-methoxybenzoyl chloride with 2-ethylphenylpiperidine in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to have significant analgesic properties, making it a promising candidate for the treatment of chronic pain. In addition, N-(2-ethylphenyl)-1-(4-methoxybenzoyl)-4-piperidinecarboxamide has been found to have potential applications in the treatment of drug addiction and depression.